Cas no 141136-83-6 (TRAP-6)

• Product Name: TRAP-6
• CAS No: 141136-83-6
• MF: C₃₄H₅₆N₁₀O₉
• MW: 748.870047569275
• MDL: MFCD00238172
• CID: 218675
• PubChem ID: 329826680
• Update Time: 2025-04-19

TRAP-6 Chemical and Physical Properties

Names and Identifiers

• L-Asparagine,L-seryl-L-phenylalanyl-L-leucyl-L-leucyl-L-arginyl-
• SER-PHE-LEU-LEU-ARG-ASN
• THROMBIN RECEPTOR ACTIVATOR FOR PEPTIDE 6 (TRAP-6)
• Thrombin Receptor Activator Peptide 6
• TRAP-6
• (2S)-4-amino-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-amino-3-hydroxypropanoyl]amino]-3-phenylpropanoyl]amino]-4-methylpentanoyl]amino]-4-methylpentanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-4-oxobutanoic acid
• Thrombin receptor (42-47), human
• SFLLRN
• SFLLRN-OH
• BDBM85086
• Thrombin Receptor Activator Peptide 6, >95% (HPLC)
• Ser-Phe-Leu-Leu-Arg-Asn;Thrombin Receptor Activator Peptide 6
• L-Seryl-L-phenylalanyl-L-leucyl-L-leucyl-L-arginyl-L-asparagine
• CHEMBL78392
• C72622
• 141136-83-6
• Coagulation Factor II Receptor (1-6)
• AS-71526
• TRAP 6
• DTXSID90431405
• AC-32572
• AKOS024457641
• PAR-1 agonist peptide
• PAR-1 agonist peptide;Thrombin Receptor Activator Peptide 6
• PAR1 agonist
• CS-5508
• (2S,5S,8S,11S,14S,17S)-17-Amino-2-(2-amino-2-oxoethyl)-14-benzyl-5-(3-guanidinopropyl)-18-hydroxy-8,11-diisobutyl-4,7,10,13,16-pentaoxo-3,6,9,12,15-pentaazaoctadecan-1-oic acid
• (2S,5S,8S,11S,14S,17S)-17-Amino-2-(2-amino-2-oxoethyl)-14-benzyl-5-(3-guanidinopropyl)-18-hydroxy-8,11-diisobutyl-4,7,10,13,16-pentaoxo-3,6,9,12,15-pentaazaoctadecan-1-oicacid
• HY-P0078
• NCGC00167239-01
• 141136-83-6, TRAP 6, Thrombin Receptor Activator Peptide 6, PAR1 agonist, Thrombin Receptor (1-6), Coagulation Factor II Receptor (1-6)
• Thrombin Receptor (1-6)
• MFCD00238172
• SCHEMBL15929733
• TRAP-6，Ser-Phe-Leu-Leu-Arg-Asn，Thrombin Receptor Activator Peptide 6
• HAGOWCONESKMDW-FRSCJGFNSA-N
• DA-78586
• TRAP-6?
• (2S)-2-[(2S)-2-[(2S)-2-[(2S)-2-[(2S)-2-[(2S)-2-amino-3-hydroxypropanamido]-3-phenylpropanamido]-4-methylpentanamido]-4-methylpentanamido]-5-carbamimidamidopentanamido]-3-carbamoylpropanoic acid

• MDL： MFCD00238172
• Inchi： 1S/C34H56N10O9/c1-18(2)13-23(30(49)40-22(11-8-12-39-34(37)38)29(48)44-26(33(52)53)16-27(36)46)42-31(50)24(14-19(3)4)43-32(51)25(41-28(47)21(35)17-45)15-20-9-6-5-7-10-20/h5-7,9-10,18-19,21-26,45H,8,11-17,35H2,1-4H3,(H2,36,46)(H,40,49)(H,41,47)(H,42,50)(H,43,51)(H,44,48)(H,52,53)(H4,37,38,39)/t21-,22-,23-,24-,25-,26-/m0/s1
• InChI Key： HAGOWCONESKMDW-FRSCJGFNSA-N
• SMILES： O=C([C@H](CC(C)C)NC([C@H](CC1C=CC=CC=1)NC([C@H](CO)N)=O)=O)N[C@H](C(N[C@H](C(N[C@H](C(=O)O)CC(N)=O)=O)CCC/N=C(\N)/N)=O)CC(C)C

Computed Properties

• Exact Mass: 748.42300
• Monoisotopic Mass: 748.42317340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 53
• Rotatable Bond Count: 24
• Complexity: 1270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 337
• Surface Charge: 0
• Tautomer Count: 192
• XLogP3: -3.8

Experimental Properties

• Color/Form: White powder
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: TFA 0.1%: soluble
• Water Partition Coefficient: Soluble in water at 1mg/ml
• PSA: 334.04000
• LogP: 1.83420
• Solubility: Trifluoride

TRAP-6 Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Powder -80°C 2 years   -20°C 1 year In solvent -80°C 6 months   -20°C 1 month